Cas no 51163-29-2 (1-isocyanato-2,4-dimethylbenzene)

1-isocyanato-2,4-dimethylbenzene Properties

Names and Identifiers

• 2,4-dimethylphenyl isocyanate
• 1-Isocyanato-2,4-dimethylbenzene
• 2,4-dimethylbenzenisocyanate
• 2,4-Dimethyl-phenylisocyanat
• 2,4-xylyl isocyanate
• 2.4-Dimethyl-phenylcarbonimid
• AKOS000188531
• FT-0610182
• 1-isocyanato-2,4-dimethyl-benzene
• LS-02806
• F1945-0007
• A828471
• QUOBVYPFBJUOAJ-UHFFFAOYSA-N
• 51163-29-2
• Benzene, 1-isocyanato-2,4-dimethyl-
• SCHEMBL627870
• EN300-148309
• DTXSID90409982
• MFCD00013853
• 2,4-Dimethylphenyl isocyanate, 98%
• 2,4-Dimethylphenylisocyanate
• BB 0254651
• 2,4-Dimethylphenyl isocyanate
• STK504594
• ALBB-007524
• DB-051912
• 1-isocyanato-2,4-dimethylbenzene
• +Expand

• MDL： MFCD00013853
• InChIKey： QUOBVYPFBJUOAJ-UHFFFAOYSA-N
• Inchi： InChI=1S/C9H9NO/c1-7-3-4-9(10-6-11)8(2)5-7/h3-5H,1-2H3
• SMILES： CC1=CC(=C(C=C1)N=C=O)C
• BRN： 386756

Computed Properties

• Exact Mass: 147.06800
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 1
• Monoisotopic Mass: 147.068414
• Heavy Atom Count: 11
• Complexity: 172
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 3.5
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 29.4

Experimental Properties

• LogP: 2.27070
• PSA: 29.43000
• Refractive Index: n20/D 1.534(lit.)
• Water Partition Coefficient: Hydrolyzes in water.
• Boiling Point: 115 °C2 mm Hg(lit.)
• Flash Point: 190 °F
• Color/Form: liquid
• Solubility: Hydrolyzable
• Sensitiveness: Moisture Sensitive
• Density: 1.041 g/mL at 25 °C(lit.)

1-isocyanato-2,4-dimethylbenzene Security Information

• WGK Germany：3
• Safety Term：6.1
• Safety Instruction： S23-S26-S36/37/39-S45
• Packing Group：III
• Packing Group：III
• Risk Phrases：R23/25; R36/37/38; R42
• Hazard Level：6.1
• Dangerous goods sign： Xn
• Hazardous Material transportation number：UN 2206 6.1/PG 3
• PackingGroup：III
• Risk Phrases： 20/21/22-36/37/38
• HazardClass：6.1

1-isocyanato-2,4-dimethylbenzene Customs Data

• HS CODE：2929109000
• Customs Data：

  China Customs Code:

  2929109000

  Overview:

  2929109000. Other isocyanates. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2929109000. other isocyanates. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%